N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide

• Molecular Formula: C21H17ClFN3O2S
• Molecular Weight: 429.9 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[5-cyano-4-(2-fluorophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H17ClFN3O2S/c1-12-6-7-13(8-17(12)22)25-20(28)11-29-21-16(10-24)15(9-19(27)26-21)14-4-2-3-5-18(14)23/h2-8,15H,9,11H2,1H3,(H,25,28)(H,26,27)
• InChI Key: SIAUYFOQIVFIBC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3F)C#N)Cl

Description

N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide, also known as compound X, is a novel chemical compound that has been synthesized for scientific research purposes. It has been found to have potential applications in the field of medicine, particularly in the treatment of certain diseases.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X is not fully understood, but it is believed to target specific enzymes and pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and to reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Compound X has been shown to have both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X in lab experiments is its high potency and specificity. It has been shown to be effective at low concentrations, which makes it a cost-effective option for research. However, one limitation is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X. One area of interest is its potential as a therapeutic agent for cancer and inflammation. Preclinical studies are currently underway to investigate its efficacy and safety in animal models. Another area of interest is its mechanism of action, which is not fully understood. Further research is needed to elucidate the specific enzymes and pathways targeted by N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X. Additionally, research on improving the solubility and formulation of N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X could expand its potential applications in lab experiments.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X involves several steps, starting with the synthesis of 3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-thione. This intermediate is then reacted with N-(3-chloro-4-methylphenyl)acetamide in the presence of a base to yield N-(3-chloro-4-methylphenyl)-2-{[3-cyano-4-(2-fluorophenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetamide X. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

Compound X has been found to have potential applications in the field of medicine, particularly in the treatment of certain diseases such as cancer and inflammation. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Its potential as a therapeutic agent is currently being investigated in preclinical studies.